Ethyl 2-(2-(benzofuro[3,2-d]pyrimidin-4-ylthio)propanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)propanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C24H23N3O4S2/c1-3-30-24(29)18-15-9-5-7-11-17(15)33-22(18)27-21(28)13(2)32-23-20-19(25-12-26-23)14-8-4-6-10-16(14)31-20/h4,6,8,10,12-13H,3,5,7,9,11H2,1-2H3,(H,27,28)
• InChI Key: HFXMAKWORRDDAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C(C)SC3=NC=NC4=C3OC5=CC=CC=C54
• Molecular Formula: C24H23N3O4S2
• Molecular Weight: 481.6 g/mol

Description

Synthesis Analysis

Benzofuro[3,2-d]pyrimidine derivatives are prepared using aza-Wittig reactions of iminophosphoranes with n-butyl isocyanate at 40–50 °C to give carbodiimide intermediates. These intermediates are then reacted with nitrogen-oxygen-containing nucleophiles to give 3-alkyl-2-amino (aryloxy/alkoxy)-benzofuro[3,2-d]pyrimidin-4(3H)-ones in satisfactory yields in the presence of a catalytic amount of sodium ethoxide or K2CO3.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a benzofuro[3,2-d]pyrimidin-4-ylthio group attached to a propanamido group, which is further attached to a tetrahydrobenzo[b]thiophene-3-carboxylate group.

Chemical Reactions Analysis

The synthesis of this compound involves aza-Wittig reactions of iminophosphoranes with n-butyl isocyanate. This reaction gives carbodiimide intermediates, which are then reacted with nitrogen-oxygen-containing nucleophiles.

Physical And Chemical Properties Analysis

The molecular formula of this compound is C14H12N2O3S. The molecular weight is 288.32.

Scientific Research Applications

Apoptosis-Inducing Agents for Breast Cancer

A study focused on the synthesis and evaluation of compounds based on ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate for their apoptosis-inducing potential in breast cancer. The research indicated that certain compounds exhibited significant antiproliferative potential against MCF-7 and HepG-2 cancer cell lines. One compound, in particular, demonstrated a 26.86% reduction in cell viability in MCF-7 cells, indicating its potential as a therapeutic agent in breast cancer treatment. This study underscores the significance of these compounds in developing anticancer therapeutics (E. Gad et al., 2020).

Anticancer Activity of Novel Heterocycles

Another study utilized Ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate as a building block for synthesizing new heterocycles. These compounds were then evaluated for their anticancer activity against the colon HCT-116 human cancer cell line, with several compounds displaying potent activity. This highlights the compound's role as a precursor in creating effective anticancer agents (M. Abdel-Motaal et al., 2020).

Development of Anticancer Compounds

Further research into benzo[4,5]thiazolo[1,2-a]pyrimidine-3-carboxylate derivatives, prepared from related compounds, aimed at developing potential anticancer compounds. The synthesized compounds were evaluated for cytotoxicity against various human cancer cell lines, with some showing promising results, particularly against breast adenocarcinoma cell lines. This indicates the potential of these derivatives in cancer treatment (L. Nagarapu et al., 2013).